Cas no 89097-79-0 (4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)-)
89097-79-0 structure
Product Name:4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)-
CAS No:89097-79-0
MF:C16H14ClNO
MW:271.741463184357
CID:612499
PubChem ID:13272466
Update Time:2025-04-19
4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)-
- 2-benzyl-6-chloro-1,3-dihydroisoquinolin-4-one
- 89097-79-0
- 6-chloro-2,3-dihydro-2-(phenylmethyl)-4(1H)-isoquinolinone
- DTXSID70533739
- F12689
- 2-Benzyl-6-chloro-2,3-dihydroisoquinolin-4(1H)-one
-
- Inchi: 1S/C16H14ClNO/c17-14-7-6-13-10-18(11-16(19)15(13)8-14)9-12-4-2-1-3-5-12/h1-8H,9-11H2
- InChI Key: ROWPRXGFODHMBU-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(CN(CC1C=CC=CC=1)C2)=O
Computed Properties
- Exact Mass: 271.0763918g/mol
- Monoisotopic Mass: 271.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.3Ų
4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229555-1g |
2-Benzyl-6-chloro-2,3-dihydroisoquinolin-4(1H)-one |
89097-79-0 | 97% | 1g |
$1356 | 2021-08-04 | |
| Chemenu | CM229555-1g |
2-Benzyl-6-chloro-2,3-dihydroisoquinolin-4(1H)-one |
89097-79-0 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747837-1g |
2-Benzyl-6-chloro-2,3-dihydroisoquinolin-4(1h)-one |
89097-79-0 | 98% | 1g |
¥5880.00 | 2024-04-26 |
4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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